S-(4-Fluorophenyl)mercapturic Acid
S-(4-Fluorophenyl)mercapturic Acid
Brand Name:
Vulcanchem
CAS No.:
331-93-1
VCID:
VC0016204
InChI:
InChI=1S/C11H12FNO3S/c1-7(14)13-10(11(15)16)6-17-9-4-2-8(12)3-5-9/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)
SMILES:
CC(=O)NC(CSC1=CC=C(C=C1)F)C(=O)O
Molecular Formula:
C₁₁H₁₂FNO₃S
Molecular Weight:
257.28 g/mol
S-(4-Fluorophenyl)mercapturic Acid
CAS No.: 331-93-1
Reference Standards
VCID: VC0016204
Molecular Formula: C₁₁H₁₂FNO₃S
Molecular Weight: 257.28 g/mol
| CAS No. | 331-93-1 |
|---|---|
| Product Name | S-(4-Fluorophenyl)mercapturic Acid |
| Molecular Formula | C₁₁H₁₂FNO₃S |
| Molecular Weight | 257.28 g/mol |
| IUPAC Name | 2-acetamido-3-(4-fluorophenyl)sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C11H12FNO3S/c1-7(14)13-10(11(15)16)6-17-9-4-2-8(12)3-5-9/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16) |
| Standard InChIKey | MMFMNCSNACXBFZ-UHFFFAOYSA-N |
| SMILES | CC(=O)NC(CSC1=CC=C(C=C1)F)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC1=CC=C(C=C1)F)C(=O)O |
| Synonyms | p-Fluoro-S-phenylmercapturic Acid; N-Acetyl-3-[(p-fluorophenyl)thio]alanine; N-Acetyl-S-(4-fluorophenyl)cysteine; |
| PubChem Compound | 3436201 |
| Last Modified | Nov 11 2021 |
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